Hexakis(1H,1H,9H-perfluorononyloxy)phosphazene
Description
Hexakis(1H,1H,9H-perfluorononyloxy)phosphazene is a chemical compound with the molecular formula C54H18F96N3O6P3 . It has a molecular weight of 2721.52 . This compound is often utilized as a surfactant, dispersant, or hydrophobic additive due to its ability to lower surface tension and enhance wetting properties .
Physical And Chemical Properties Analysis
This compound has a predicted density of 1.84±0.1 g/cm3 . More detailed physical and chemical properties are not available from the search results.Scientific Research Applications
Mass Spectrometry : Hexakis (multifluoroalkoxy)cyclotriphosphazenes, including compounds similar to Hexakis(1H,1H,9H-perfluorononyloxy)phosphazene, are used as high molecular weight reference compounds in field desorption mass spectrometry. They offer advantages like greater volatility, easier synthesis, and better mass spectral characteristics compared to conventional materials (Olson, Rinehart, & Cook, 1977).
Material Synthesis : Functionalization of phosphazenes to create materials with hydroxyl groups, potentially relevant for various applications, has been studied. Hexakis(4-hydroxyphenoxy)cyclophosphazene and related compounds are examples of such functionalized phosphazenes (Medici, Fantin, Pedrini, Gleria, & Minto, 1992).
Flame Retardancy : Phosphorus–nitrogen compounds, including hexakis(phenylamino)cyclotriphosphazene and similar structures, have been investigated for their potential as fire retardants in materials like poly(butylene terephthalate), showing significant increases in oxygen index and flame retardancy (Levchik, Grigoriev, Balabanovich, Levchik, & Klatt, 2000).
Polymer Science : Synthesis and characterization of star-shaped poly(ε-caprolactone) with phosphazene cores, including compounds similar to this compound, have been conducted to explore their potential in polymer science, particularly in creating polymers with enhanced thermal stability (Cui, Ma, Tang, & Luo, 2004).
Photophysical Properties : The synthesis and investigation of hexakis(pyrenyloxy)cyclotriphosphazene for its excimer emission and photophysical properties in solution and solid state has been studied. These findings have implications for the development of materials with specific optical properties (Yeşilot, Çoşut, Ardıç Alidağı, Hacıvelioğlu, Özpınar, & KiliÇ, 2014).
Properties
IUPAC Name |
2,2,4,4,6,6-hexakis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononoxy)-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C54H18F96N3O6P3/c55-7(56)19(79,80)31(103,104)43(127,128)49(139,140)37(115,116)25(91,92)13(67,68)1-154-160(155-2-14(69,70)26(93,94)38(117,118)50(141,142)44(129,130)32(105,106)20(81,82)8(57)58)151-161(156-3-15(71,72)27(95,96)39(119,120)51(143,144)45(131,132)33(107,108)21(83,84)9(59)60,157-4-16(73,74)28(97,98)40(121,122)52(145,146)46(133,134)34(109,110)22(85,86)10(61)62)153-162(152-160,158-5-17(75,76)29(99,100)41(123,124)53(147,148)47(135,136)35(111,112)23(87,88)11(63)64)159-6-18(77,78)30(101,102)42(125,126)54(149,150)48(137,138)36(113,114)24(89,90)12(65)66/h7-12H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVDUXGKGHNHXGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OP1(=NP(=NP(=N1)(OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C54H18F96N3O6P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10893566 |
Source
|
| Record name | Hexakis((7-difluoromethylperfluoroheptyl)methoxy)cyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10893566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
2721.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
186043-67-4 |
Source
|
| Record name | Hexakis((7-difluoromethylperfluoroheptyl)methoxy)cyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10893566 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexakis(1H,1H,9H-perfluorononyloxy)phosphazene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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